Cas no 14465-82-8 (2-Propenoic acid,3-(2-piperazinyl)-)

• Product Name: 2-Propenoic acid,3-(2-piperazinyl)-
• CAS No: 14465-82-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 120423
• Update Time: 2024-01-24

2-Propenoic acid,3-(2-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-piperazinyl)-
• 2-Propenoic acid, 3-(2-piperazinyl)-

• Inchi： 1S/C7H12N2O2/c10-7(11)2-1-6-5-8-3-4-9-6/h1-2,6,8-9H,3-5H2,(H,10,11)
• InChI Key： FETXEYPKXMSDBH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1CNCCN1

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 363.0±27.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)